Cas no 612505-78-9 (Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI))

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) is a heterocyclic organic compound featuring a benzo[b]thiophene core substituted with a cyano group at the 3-position and a nitro group at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The electron-withdrawing nitro and cyano groups enhance its utility in nucleophilic substitution and cyclization reactions. Its well-defined molecular framework allows for precise modifications in complex synthetic pathways. The compound is typically characterized by high purity and stability, making it a reliable building block for research and industrial applications requiring tailored heterocyclic scaffolds.
Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) structure
612505-78-9 structure
Product Name:Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI)
CAS No:612505-78-9
MF:C9H4N2O2S
MW:204.205260276794
MDL:MFCD18825754
CID:954211
PubChem ID:21093509
Update Time:2025-06-10

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI)
    • 2-nitro-1-benzothiophene-3-carbonitrile
    • 2-nitroBenzo[b]thiophene-3-carbonitrile
    • DTXSID00610709
    • DA-25759
    • SCHEMBL1514466
    • 2-NITRO-BENZO[B]THIOPHENE-3-CARBONITRILE
    • TXCYUAKLWWCFEH-UHFFFAOYSA-N
    • MFCD18825754
    • 612505-78-9
    • MDL: MFCD18825754
    • Inchi: 1S/C9H4N2O2S/c10-5-7-6-3-1-2-4-8(6)14-9(7)11(12)13/h1-4H
    • InChI Key: TXCYUAKLWWCFEH-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2C=CC=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 203.99934855g/mol
  • Monoisotopic Mass: 203.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 97.8Ų

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) Pricemore >>

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